Cas no 1396768-83-4 (1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide)

• Product Name: 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide
• CAS No: 1396768-83-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5948137
• PubChem ID: 71785211
• Update Time: 2025-05-20

1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide
• F6125-0263
• AKOS024532769
• 1396768-83-4

• Inchi： 1S/C14H18N2O2/c1-10(12-6-4-3-5-7-12)15-14(18)13-8-16(9-13)11(2)17/h3-7,10,13H,8-9H2,1-2H3,(H,15,18)
• InChI Key： KFDJOSXPVJURKD-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C)=O)C1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide

Comprehensive Overview of 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide (CAS No. 1396768-83-4)

1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide (CAS No. 1396768-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1396768-83-4, belongs to the azetidine class of heterocyclic compounds, which are known for their versatility in drug discovery and development. The presence of both acetyl and phenylethyl groups in its structure makes it a promising candidate for modulating biological activity, particularly in targeting specific enzyme pathways.

In recent years, the demand for azetidine derivatives has surged, driven by their potential applications in treating neurological disorders and metabolic diseases. Researchers have focused on 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide due to its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in cell signaling, and compounds like this one are being explored for their role in drug design and precision medicine. This aligns with the growing trend of personalized healthcare, where small-molecule inhibitors are tailored to individual patient needs.

The synthesis of 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide involves multi-step organic reactions, including amidation and acetylation, which are well-documented in peer-reviewed journals. Its molecular weight and solubility profile make it suitable for formulation in various delivery systems, a key consideration for pharmaceutical developers. Additionally, its stability under physiological conditions has been a focal point in preclinical studies, addressing common queries about compound degradation and bioavailability.

From an industrial perspective, CAS 1396768-83-4 is often discussed in the context of scalable synthesis and cost-effective production. Companies specializing in custom synthesis and contract research frequently highlight this compound as part of their portfolio, catering to the needs of biotech startups and academic institutions. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their binding affinities with high accuracy.

Environmental and regulatory considerations are also paramount. While 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). This resonates with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

In summary, 1-acetyl-N-(1-phenylethyl)azetidine-3-carboxamide (CAS No. 1396768-83-4) represents a compelling case study in the intersection of organic chemistry, pharmacology, and industrial application. Its relevance to GPCR research, drug development, and sustainable practices ensures its continued prominence in scientific discourse. For researchers and industry stakeholders, understanding its properties and potential is essential in navigating the evolving landscape of bioactive compounds.